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Compound of Interest

Compound Name: 2-Chlorobutanoic acid-d6

Cat. No.: B12407464

Get Quote

This technical guide provides a detailed calculation for the molecular weight of 2-
Chlorobutanoic acid-d6, a deuterated isotopologue of 2-Chlorobutanoic acid. This information

is crucial for researchers and scientists in drug development and metabolic studies where

isotopic labeling is utilized.

Molecular Composition and Isotopic Substitution
2-Chlorobutanoic acid has a molecular formula of C₄H₇ClO₂.[1][2][3] The deuterated form, 2-
Chlorobutanoic acid-d6, is synthesized by replacing six of the seven hydrogen (¹H) atoms

with their stable isotope, deuterium (²H or D). This substitution results in a molecular formula of

C₄HD₆ClO₂.

Calculation of Molecular Weight
The molecular weight of 2-Chlorobutanoic acid-d6 is calculated by summing the atomic

weights of its constituent atoms. The key to this calculation is using the atomic weight of

deuterium instead of protium (standard hydrogen) for the six substituted positions.

The standard molecular weight of 2-Chlorobutanoic acid is approximately 122.55 g/mol .[1][2]

[3][4][5] The atomic weight of deuterium is approximately 2.014 atomic mass units (amu).[6][7]
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[8][9]

The calculation proceeds as follows:

Start with the molecular weight of the non-deuterated 2-Chlorobutanoic acid (C₄H₇ClO₂).

Subtract the mass of the six hydrogen atoms that are replaced.

Add the mass of the six deuterium atoms that are introduced.

Table 1: Atomic and Molecular Weights

Component Standard Molecular Weight ( g/mol )

2-Chlorobutanoic acid (C₄H₇ClO₂) 122.550[1][3]

Hydrogen (H) 1.008

Deuterium (D) 2.014[7][8]

Table 2: Calculation of 2-Chlorobutanoic acid-d6 Molecular Weight

Step Calculation Result ( g/mol )

1. Mass of 6 Hydrogen atoms 6 * 1.008 6.048

2. Mass of 6 Deuterium atoms 6 * 2.014 12.084

3. Molecular Weight of 2-

Chlorobutanoic acid-d6
(122.550 - 6.048) + 12.084 128.586

The calculated molecular weight of 2-Chlorobutanoic acid-d6 is approximately 128.59 g/mol .

Logical Relationship Diagram
The following diagram illustrates the logical workflow for calculating the molecular weight of the

deuterated compound.
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Start with Molecular Weight of
2-Chlorobutanoic Acid (C₄H₇ClO₂)

Identify Number of Substituted Hydrogens (6)

Subtract Mass of 6 Hydrogen Atoms Add Mass of 6 Deuterium Atoms

Final Molecular Weight of
2-Chlorobutanoic Acid-d6 (C₄HD₆ClO₂)

Click to download full resolution via product page

Calculation workflow for the molecular weight of 2-Chlorobutanoic acid-d6.
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Disclaimer: This document is intended for informational purposes for a technical audience. The

exact molecular weight may vary slightly based on the specific isotopic purity of the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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